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Key Identifiers and Physical Properties of N,N'-
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Compound Focus: N,N'-Dimethyloxamide

Cat. No.: S600890

The table below summarizes the fundamental identifying information and physical characteristics of N,N'-

Dimethyloxamide.
Property Type Value / Description
CAS Registry Number 615-35-0 [1] [2] [3]
Molecular Formula C4HgN>05 [1] [2] [3]
IUPAC Name N,N'-Dimethylethanediamide [2] [4]
Average Molecular Mass 116.12 g/mol [1] [3] [4]
Melting Point 214 - 217 °C [4] [5]
Density 1.1 +0.1 g/cm3 [4]
Other Names NN'-Dimethyloxamide, N,N'-Dimethyloxalamide [2] [4] [5]

Analytical Methods for Identification
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For researchers, confirming the identity and purity of a compound requires analytical techniques. The

following section details experimental protocols and key data for identifying N,N'-Dimethyloxamide.

Infrared (IR) Spectroscopy

IR spectroscopy is a fundamental tool for identifying functional groups by measuring the absorption of

infrared light by chemical bonds.

e Protocol: The IR spectrum for N,N'-Dimethyloxamide is available in the NIST/EPA Gas-Phase
Infrared Database [3]. For solid samples, the standard KBr pellet method is typically used. A small
amount of the sample is mixed with dry potassium bromide (KBr) and pressed into a transparent
pellet under high pressure. This pellet is then placed in the FT-IR spectrometer for analysis.

o Key Spectral Data: The IR spectrum is acquired in the gas phase [3]. You can access and download
the digitized spectrum from the NIST Chemistry WebBook for direct comparison with your
experimental data [3].

Melting Point Determination

Melting point is a classic and straightforward method for assessing the purity and identity of a solid

compound.

¢ Protocol:

o Apparatus Setup: Use a melting point apparatus (e.g., capillary tube method or a modern
automated melting point instrument). Ensure the instrument is properly calibrated.

o Sample Preparation: Finely powder a small amount of the dry compound. Pack it tightly into a
sealed-end capillary tube to a height of 2-3 mm.

o Measurement: Place the capillary tube in the apparatus and heat the sample at a controlled
rate (e.g., 1-2 °C per minute) as you approach the expected melting point.

o Observation: Record the temperature range at which the sample begins to melt (first drop of
liquid) and when it becomes completely liquid. A pure compound typically exhibits a sharp
melting range of 1-2 °C.

e Expected Result: A pure sample of N,N'-Dimethyloxamide will melt between 214°C and 217°C [4]
[5]. A depressed or broadened melting point suggests impurities.

Safety and Handling Information
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Proper handling procedures are essential for laboratory safety.

e Hazard Statements: This compound may cause skin irritation (H315), serious eye irritation (H319),
and may cause respiratory irritation (H335) [4].

e Precautionary Measures: Avoid breathing dust/fume/gas/mist/vapors (P261). If in eyes, rinse
cautiously with water for several minutes and remove contact lenses, if present and easy to do.
Continue rinsing (P305 + P351 + P338) [4].

Experimental Identification Workflow

The diagram below outlines a logical workflow for identifying an unknown sample as N,N'-

Dimethyloxamide.
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Identification Workflow for N,N'-Dimethyloxamide

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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